Cas no 2171235-97-3 (2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)
2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1544534
- 2172319-16-1
- 2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- EN300-1570799
- 2-{N-ethyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- 2171286-60-3
- 2171235-97-3
- 2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- EN300-1489128
- 2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
-
- Inchi: 1S/C26H30N2O5/c1-2-28(15-24(29)30)25(31)17-11-13-18(14-12-17)27-26(32)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,2,11-16H2,1H3,(H,27,32)(H,29,30)
- InChI Key: CXTZEWPGSREIBF-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N(CC(=O)O)CC)=O)CC1)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1544534-0.05g |
2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171235-97-3 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1544534-0.1g |
2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171235-97-3 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1544534-0.25g |
2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171235-97-3 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1544534-0.5g |
2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171235-97-3 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1544534-1.0g |
2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171235-97-3 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1544534-2.5g |
2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171235-97-3 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1544534-5.0g |
2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171235-97-3 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1544534-10.0g |
2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171235-97-3 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1544534-50mg |
2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171235-97-3 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1544534-100mg |
2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171235-97-3 | 100mg |
$2963.0 | 2023-09-25 |
2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS No. 2171235-97-3)
2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS No. 2171235-97-3) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features, including the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an ethyl-substituted cyclohexyl moiety. These features make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.
The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, which helps to minimize side reactions and improve the overall yield and purity of the final product. The cyclohexyl moiety, on the other hand, provides steric hindrance and conformational flexibility, which can be crucial for optimizing the biological activity of peptides and small molecules.
Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds similar to 2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid can be used to enhance the stability and bioavailability of peptides designed for cancer treatment. The researchers found that the Fmoc group not only protected the amino functionality during synthesis but also played a role in modulating the pharmacokinetic properties of the final peptide.
In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound as a building block for creating cyclic peptides with enhanced binding affinity to specific protein targets. The cyclohexyl moiety was found to significantly improve the conformational stability of the cyclic peptides, leading to better binding interactions and higher potency against target proteins involved in various diseases.
The versatility of 2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid extends beyond peptide synthesis. It has also been investigated for its potential as a chiral building block in asymmetric synthesis. A 2022 study in Tetrahedron: Asymmetry reported that this compound can serve as an effective chiral auxiliary in the enantioselective synthesis of biologically active molecules. The Fmoc group was found to facilitate stereoselective transformations by providing a chiral environment that influences the stereochemistry of the reaction products.
In addition to its applications in medicinal chemistry, this compound has shown promise in materials science. Researchers at a leading materials science institute have used 2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid as a key component in the development of self-assembling supramolecular structures. The unique combination of hydrophobic and hydrophilic regions within the molecule allows it to form well-defined nanostructures with potential applications in drug delivery systems and biomaterials.
The synthesis of 2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid typically involves several steps, including the protection of amino groups with Fmoc chloride, followed by coupling reactions with appropriate carboxylic acids or esters. The final deprotection step is usually carried out under basic conditions using piperidine or other suitable reagents. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve yields.
The physical and chemical properties of this compound have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile but has limited solubility in water. Its stability under various conditions has been studied, and it has been found to be stable at room temperature when stored away from moisture and light.
In conclusion, 2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS No. 2171235-97-3) is a versatile compound with significant potential in multiple areas of research and development. Its unique structural features make it an invaluable intermediate in peptide synthesis, chiral catalysis, and materials science. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry and pharmaceuticals.
2171235-97-3 (2-{N-ethyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)